Cas no 133997-05-4 (Boronic acid,B-(4-octylphenyl)-)

• Product Name: Boronic acid,B-(4-octylphenyl)-
• CAS No: 133997-05-4
• MF: C₁₄H₂₃BO₂
• MW: 234.142224550247
• MDL: MFCD04039034
• CID: 133686
• PubChem ID: 4197992
• Update Time: 2025-04-19

Boronic acid,B-(4-octylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(4-octylphenyl)-
• (4-Octylphenyl)boronic acid
• 4-(N-OCTYL)BENZENEBORONIC ACID
• 4-n-Octylphenylboronic acid
• 4-octylbenzeneboronic acid
• 4-octylphenylboronic acid
• OR7246
• p-octylphenyl boronic acid
• SCHEMBL1021739
• p-n-octylphenylboronic acid
• (4-octylphenyl)boronicAcid
• AM806922
• C72354
• DS-18678
• 133997-05-4
• HUKDAABRKOWPNA-UHFFFAOYSA-N
• DTXSID50400718
• FT-0729817
• CS-0178448
• AKOS004116143
• MFCD04039034
• DB-063005

• MDL： MFCD04039034
• Inchi： 1S/C14H23BO2/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)15(16)17/h9-12,16-17H,2-8H2,1H3
• InChI Key： HUKDAABRKOWPNA-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CCCCCCCC)O

Computed Properties

• Exact Mass: 234.17900
• Monoisotopic Mass: 234.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 371.2°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.502
• PSA: 40.46000
• LogP: 2.26940

Boronic acid,B-(4-octylphenyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：